Cas no 2034439-55-7 (3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide)
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(phenylsulfonyl)propanamide
- 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]propanamide
- 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
-
- Inchi: 1S/C18H19N3O4S/c22-18(9-13-26(23,24)15-6-2-1-3-7-15)19-14-16(17-8-4-12-25-17)21-11-5-10-20-21/h1-8,10-12,16H,9,13-14H2,(H,19,22)
- InChI Key: CVEVDAGNSAXNGY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CCC(NCC(C1=CC=CO1)N1C=CC=N1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 557
- XLogP3: 1.1
- Topological Polar Surface Area: 103
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6519-5848-2μmol |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-5μmol |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-10μmol |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-20μmol |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-1mg |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-2mg |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-3mg |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-4mg |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-5mg |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5848-10mg |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide |
2034439-55-7 | 10mg |
$79.0 | 2023-09-08 |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
Exploring the Potential of 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide (CAS No. 2034439-55-7) in Modern Research
The compound 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide, with the CAS number 2034439-55-7, has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features, including a benzenesulfonyl group, a furan ring, and a pyrazole moiety, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the growing demand for innovative compounds in pharmaceuticals and biotechnology.
One of the most compelling aspects of 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide is its versatility. The presence of both furan and pyrazole rings in its structure makes it a valuable candidate for studying interactions with biological targets. These heterocyclic components are known for their ability to modulate enzyme activity and receptor binding, which is why they are frequently explored in the context of drug design and molecular biology. Current trends in research highlight the importance of such compounds in addressing unmet medical needs, particularly in areas like inflammation, cancer, and infectious diseases.
The synthesis and characterization of CAS 2034439-55-7 have been subjects of interest for chemists aiming to optimize its properties for specific applications. Recent advancements in organic synthesis techniques have enabled more efficient routes to produce this compound, making it more accessible for further studies. Additionally, computational tools, such as molecular docking and QSAR modeling, are being employed to predict its behavior in biological systems, thereby accelerating the discovery process. These methodologies align with the increasing reliance on AI-driven drug discovery, a hot topic in the scientific community.
From a commercial perspective, the demand for specialized compounds like 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide is on the rise. Pharmaceutical companies and research institutions are actively seeking novel molecules to expand their libraries and enhance their drug pipelines. The unique combination of sulfonamide and heterocyclic functionalities in this compound positions it as a potential lead for developing next-generation therapeutics. Market analyses suggest that investments in such innovative chemicals are likely to grow, driven by the need for more effective and targeted treatments.
In conclusion, 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide (CAS 2034439-55-7) represents a fascinating area of research with broad implications for medicine and biotechnology. Its structural complexity and functional diversity make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare today.
2034439-55-7 (3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)